2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-17-8-7-14(11-18(17)26-2)12-19(22)20-15-5-3-6-16(13-15)21-9-4-10-27(21,23)24/h3,5-8,11,13H,4,9-10,12H2,1-2H3,(H,20,22)
• InChI Key: CEHFRWGFAHCNGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)OC
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide, also known as DMTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTA is a member of the thiazolidinedione class of compounds, which are known to have anti-inflammatory and insulin-sensitizing properties.

Scientific Research Applications

Synthesis Techniques and Dynamic Properties

• A study introduced an efficient method for synthesizing related compounds, showcasing interesting dynamic NMR properties, which could be pivotal for understanding molecular behavior in various environments (Samimi et al., 2010).

Radiosynthesis and Imaging Applications

• Research on radiosynthesis of related compounds demonstrates their utility in studying metabolism and mode of action, highlighting the potential for medical imaging applications (Latli & Casida, 1995).
• Another study elaborates on the selective radioligand imaging for the translocator protein with PET, indicating the compound's applicability in neuroimaging and diagnostics (Dollé et al., 2008).

Molecular Transformations and Pharmacological Applications

• A comprehensive analysis of Mn(III)/Cu(II)-mediated oxidative radical cyclization demonstrates the compound's utility in synthesizing complex molecular structures, suggesting applications in drug development and synthesis of natural products (Chikaoka et al., 2003).

Anti-inflammatory and Antitumor Potential

• Investigations into the anti-inflammatory and antitumor potential of related compounds provide insights into their therapeutic applications. For instance, compounds have shown promising anti-inflammatory activity in both in vitro and in vivo models, underlining their pharmaceutical value (Nikalje et al., 2015).
• A study on the synthesis and evaluation of new derivatives for antitumor activity reveals their potential in cancer treatment, indicating the broad applicability of such compounds in oncology (Yurttaş et al., 2015).